Cas no 53944-40-4 (7-Acetyl-5-oxo-5H-1benzopyrano2,3-bpyridine)
53944-40-4 structure
Product Name:7-Acetyl-5-oxo-5H-1benzopyrano2,3-bpyridine
CAS No:53944-40-4
MF:C14H9NO3
MW:239.226163625717
CID:368517
Update Time:2025-04-19
7-Acetyl-5-oxo-5H-1benzopyrano2,3-bpyridine Chemical and Physical Properties
Names and Identifiers
-
- 5H-[1]Benzopyrano[2,3-b]pyridin-5-one,7-acetyl-
- 7-Acetyl-5-oxo-5H-[1]benzopyrano[2,3-b]pyridine
- 7-Acetyl-5-oxo-5H-(1)benzopyra
- 7-acetylchromeno[2,3-b]pyridin-5-one
- 7-Acetyl-5-oxo-5H-1benzopyrano2,3-bpyridine
-
- Inchi: 1S/C14H9NO3/c1-8(16)9-4-5-12-11(7-9)13(17)10-3-2-6-15-14(10)18-12/h2-7H,1H3
- InChI Key: ZYGDCOJTJFQANG-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=CN=2)C(C2C=C(C(C)=O)C=CC1=2)=O
Computed Properties
- Exact Mass: 239.05827
- Monoisotopic Mass: 239.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.3A^2
Experimental Properties
- Density: 1.341
- Boiling Point: 446.8°Cat760mmHg
- Flash Point: 224°C
- Refractive Index: 1.632
- PSA: 56.26
7-Acetyl-5-oxo-5H-1benzopyrano2,3-bpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A187870-25mg |
7-Acetyl-5-oxo-5H-[1]benzopyrano[2,3-b]pyridine |
53944-40-4 | 25mg |
$ 187.00 | 2023-09-09 | ||
| TRC | A187870-100mg |
7-Acetyl-5-oxo-5H-[1]benzopyrano[2,3-b]pyridine |
53944-40-4 | 100mg |
$ 684.00 | 2023-09-09 | ||
| TRC | A187870-250mg |
7-Acetyl-5-oxo-5H-[1]benzopyrano[2,3-b]pyridine |
53944-40-4 | 250mg |
$ 1455.00 | 2023-09-09 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-479952-250 mg |
7-Acetyl-5-oxo-5H-[1]benzopyrano[2,3-b]pyridine, |
53944-40-4 | 250MG |
¥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-479952-250mg |
7-Acetyl-5-oxo-5H-[1]benzopyrano[2,3-b]pyridine, |
53944-40-4 | 250mg |
¥2858.00 | 2023-09-05 | ||
| A2B Chem LLC | AG26387-25mg |
7-Acetyl-5-oxo-5H-(1)benzopyra |
53944-40-4 | 25mg |
$306.00 | 2024-04-19 | ||
| A2B Chem LLC | AG26387-100mg |
7-Acetyl-5-oxo-5H-(1)benzopyra |
53944-40-4 | 100mg |
$786.00 | 2024-04-19 | ||
| A2B Chem LLC | AG26387-250mg |
7-Acetyl-5-oxo-5H-(1)benzopyra |
53944-40-4 | 250mg |
$1533.00 | 2024-04-19 |
7-Acetyl-5-oxo-5H-1benzopyrano2,3-bpyridine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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